Cas no 1805289-32-0 (4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol
• CAS No: 1805289-32-0
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4805842
• Update Time: 2025-08-03

4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol

• Inchi： 1S/C7H5F3N2O3/c8-5-4(6(9)10)3(2-13)1-11-7(5)12(14)15/h1,6,13H,2H2
• InChI Key： WKADHEYPVYWTQZ-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=CC(CO)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol

4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol (CAS No. 1805289-32-0): An Overview

4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol (CAS No. 1805289-32-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol is composed of a pyridine ring substituted with difluoromethyl, fluoro, and nitro groups, along with a hydroxymethyl group. These functional groups contribute to the compound's unique chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of difluoromethyl and fluoro groups in 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing the therapeutic efficacy and reducing potential side effects of drug candidates.

The nitro group in 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol is another key feature that contributes to its biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can generate reactive intermediates with various biological effects. This property makes 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol a valuable scaffold for the design of prodrugs and other bioactive molecules.

In addition to its structural characteristics, 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol has been studied for its potential applications in the treatment of various diseases. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have shown that compounds with similar structures can effectively inhibit kinases and other protein targets associated with cancer and inflammatory diseases.

The hydroxymethyl group in 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol provides additional opportunities for chemical modification and functionalization. This group can be readily converted into other functional groups through various chemical reactions, such as esterification, etherification, and oxidation. These modifications can further enhance the compound's pharmacological profile and expand its potential applications.

In the context of drug development, the synthesis and characterization of 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. These synthetic methods often involve multi-step processes that include halogenation, nitration, and substitution reactions. The ability to synthesize this compound on a large scale is crucial for its practical application in pharmaceutical research.

The pharmacokinetic properties of 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged activity in vivo. These properties make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-5-methanol (CAS No. 1805289-32-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its applications in various disease areas, highlighting its importance in modern drug discovery efforts.